![molecular formula C8H16 B089244 2-Octene CAS No. 13389-42-9](/img/structure/B89244.png)
2-Octene
Overview
Description
2-Octene, also known as 1-ethyl-2-methylene, is an organic compound that belongs to the alkene family. It is a colorless liquid with a strong, pungent odor. This compound is used in a variety of industrial applications, including as a solvent, as a fuel additive, and in the production of polymers and other chemicals. It is also a key intermediate in the synthesis of a variety of pharmaceuticals.
Scientific Research Applications
Hydroformylation and Hydrogenation : 2-Octene is involved in hydroformylation processes, which produce aldehydes from alkenes. For instance, the hydroformylation of 1-octene using a water-soluble rhodium complex catalyst was studied, showing the production of n-nonanal and 2-methyl nonanal with high selectivity to linear aldehyde (Purwanto & Delmas, 1995). Additionally, the hydrogenation of 1-octene in a metal-organic framework (MOF) was researched, revealing insights into the catalytic relevance of Pd(2+)/Pd(0) (Schuster, Klemm, & Bauer, 2012).
Catalytic Reactions and Dehydrogenation : The dehydrogenative aromatization of 1-octene over Ni/ZSM-5-P-Fe catalysts was studied, showing how this process leads to the formation of aromatic products (Wei et al., 2021). Also, the dehydration and dehydrogenation of 2-octanol by thorium oxide, resulting in the formation of octenes and 2-octanone, were explored (Davis, 1972).
Cycloaddition Reactions : Research on iron-catalyzed [2+2] cycloaddition of alkenes to form cyclobutanes involved the use of 1-octene, providing insights into the mechanism of these reactions (Joannou, Hoyt, & Chirik, 2020).
Oligomerization and Polymerization : The oligomerization of ethylene to produce 1-octene has been studied, demonstrating a method for selective production (Bollmann et al., 2004). Additionally, the monomer-isomerization polymerization of 2-, 3-, and 4-octenes using Ziegler–Natta catalysts showed the potential to create high-molecular-weight homopolymers (Endo, Nagahama, & Otsu, 1979).
Chemical Kinetics and Pyrolysis : The study of the high-pressure and temperature oxidation of 1-octene and its influence on chemical kinetics, particularly in the context of biodiesel combustion, was conducted (Fridlyand, Goldsborough, & Brezinsky, 2015). The role of 1-octene in the formation of polycyclic aromatic hydrocarbons during supercritical pyrolysis was also explored (Hurst et al., 2019).
Mechanism of Action
Target of Action
Trans-2-Octene, also known as 2-Octene, is an organic compound that primarily targets the respiratory system . It is used as a building block in the synthesis of other organic compounds .
Mode of Action
Trans-2-Octene undergoes epoxidation with two manganese (III) porphyrin complexes by meta-chloroperbenzoic acid under catalytic reaction conditions in various solvents . This interaction results in changes to the compound’s structure and properties.
Biochemical Pathways
It is known that the compound is involved in the oxidation process under high pressure and temperature . The position of the double bond in the compound influences the chemical kinetics of long esters and alkenes .
Result of Action
The primary result of trans-2-Octene’s action is the formation of epoxides through the process of epoxidation . These epoxides can be used as intermediates in the synthesis of other organic compounds.
Action Environment
Environmental factors such as temperature and pressure can influence the action, efficacy, and stability of trans-2-Octene. For instance, its epoxidation process is carried out under specific catalytic reaction conditions in various solvents .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that trans-2-Octene undergoes epoxidation with two manganese (III) porphyrin complexes by meta-chloroperbenzoic acid under catalytic reaction conditions in various solvents . This suggests that trans-2-Octene can participate in biochemical reactions involving enzymes and other biomolecules. The specific enzymes, proteins, and other biomolecules that trans-2-Octene interacts with are not currently known.
Cellular Effects
It is known that the properties of Poly(Ethylene-co-octene), a polymer that contains octene units, can influence cell morphology and dimensional stability This suggests that trans-2-Octene may have some influence on cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
As an alkene, trans-2-Octene can participate in addition reactions, such as the aforementioned epoxidation . This involves the formation of an epoxide ring, which can further react with other molecules. The specific binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression caused by trans-2-Octene are not currently known.
Metabolic Pathways
It is known that alkenes like trans-2-Octene can undergo oxidation reactions This suggests that trans-2-Octene may be involved in metabolic pathways related to oxidation
properties
IUPAC Name |
(E)-oct-2-ene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h3,5H,4,6-8H2,1-2H3/b5-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILPBINAXDRFYPL-HWKANZROSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C=C/C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30872994 | |
Record name | (2E)-2-Octene | |
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Molecular Weight |
112.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [MSDSonline], Colorless liquid; [Alfa Aesar MSDS] | |
Record name | 2-Octene | |
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Record name | trans-2-Octene | |
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Vapor Pressure |
16.4 [mmHg] | |
Record name | trans-2-Octene | |
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CAS RN |
13389-42-9, 111-67-1, 7642-04-8 | |
Record name | trans-2-Octene | |
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Record name | 2-Octene | |
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Record name | 2-Octene, (2E)- | |
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Record name | cis-2-Octene | |
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Record name | 2-Octene | |
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Record name | (2E)-2-Octene | |
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Record name | Oct-2-ene | |
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Record name | trans-oct-2-ene | |
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Record name | 2-OCTENE, (2E)- | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 2-octene?
A1: The molecular formula of this compound is C8H16, and its molecular weight is 112.21 g/mol.
Q2: Is this compound chiral?
A2: Yes, this compound exists as cis (Z) and trans (E) isomers, both of which are chiral. Enthalpy changes upon mixing R- and S-enantiomers of 8-bromo-2,6-dimethyl-2-octene have been studied. []
Q3: What are the key spectroscopic characteristics of this compound?
A3: While the provided research papers do not delve deeply into specific spectroscopic data, this compound can be characterized by techniques like NMR spectroscopy and gas chromatography-mass spectrometry (GC-MS). [, ] These methods allow for the identification and quantification of this compound in complex mixtures.
Q4: How does the position of the double bond in octene isomers affect their reactivity in oxidation reactions?
A4: Experimental studies on the high-pressure and temperature oxidation of 1-octene and trans-2-octene reveal that trans-2-octene exhibits higher reactivity. [] This difference in reactivity can be attributed to the molecular structure and stability of the respective isomers.
Q5: Can this compound be used as a starting material to synthesize other chemicals?
A5: Yes, this compound can be oxidized to produce hexanoic acid using a catalyst system comprising H3PW12O40·21H2O and π-C5H5N(CH2)15CH3 with hydrogen peroxide as the oxidant. []
Q6: Is this compound involved in any isomerization reactions?
A6: Yes, this compound is known to undergo isomerization. One study found that during iron-catalyzed Fischer-Tropsch synthesis, 1-octene-d16 isomerized to both trans-2-octene and cis-2-octene. [] Additionally, the isomerization of 1-octene to this compound during the dehydration of 1-octanol to 1-(octyloxy)octane has also been observed. []
Q7: What is the role of this compound in hydroformylation reactions?
A7: this compound serves as a substrate in hydroformylation reactions, leading to the production of aldehydes. Notably, highly regioselective hydroformylation of this compound to linear aldehydes has been achieved using rhodium/tetraphosphine complexes. []
Q8: How does the choice of catalyst system impact the regioselectivity of this compound hydroformylation?
A8: Ligand design plays a crucial role in the regioselectivity of this compound hydroformylation. For instance, rhodium complexes with wide bite angle ligands, such as those incorporating phosphacyclic moieties, have demonstrated exceptional regioselectivity towards linear aldehydes. [, ]
Q9: Can this compound be polymerized?
A9: Yes, this compound can undergo both traditional polymerization and monomer-isomerization polymerization using Ziegler-Natta catalysts. [, ] This process results in the formation of branched polymers with unique properties.
Q10: What are the advantages of using α-diimine nickel complexes in the chain-walking polymerization of this compound?
A10: α-Diimine nickel complexes, when activated with modified methylaluminoxane (MMAO), enable controlled chain-walking polymerization of this compound, yielding polymers with high molecular weight and narrow molecular weight distribution (Mw/Mn < 2). []
Q11: How does the presence of this compound in pasture impact the flavor profile of dairy products?
A11: While this compound is not typically found in pasture grass, it has been identified in milk and cheese. [] Its presence, likely arising from rumen fermentation processes, can contribute to the distinct flavor profiles of these dairy products.
Q12: Is this compound considered an environmental pollutant?
A12: Although not explicitly addressed in the provided research, this compound, as a volatile organic compound, may contribute to air pollution. [] Understanding its environmental fate and potential risks is crucial for responsible use and disposal.
Q13: Are there sustainable approaches for the production and utilization of this compound?
A13: Research highlights the potential of converting single-use polyethylene waste into valuable hydrocarbons, including this compound, through catalytic pyrolysis using modified bentonite catalysts. [] This approach presents a promising avenue for both waste management and sustainable fuel production.
Q14: How is computational chemistry used in understanding the reactivity of this compound?
A14: Ab initio calculations have been employed to study the coordination of 1-octene to copper(I) complexes, providing insights into the structural and electronic factors influencing binding strength. [] These computational studies contribute to a deeper understanding of the reactivity and behavior of this compound in various chemical environments.
Q15: Can you elaborate on the role of computational chemistry in understanding the stereoselectivity of reactions involving this compound derivatives?
A15: Computational methods, particularly molecular mechanics calculations, have been utilized to correlate the enthalpy change upon mixing enantiomers with intermolecular interactions. This approach enhances our understanding of stereoselectivity in reactions involving chiral this compound derivatives. []
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